2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-6-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}pyrimidin-4(3H)-one
CAS No.:
Cat. No.: VC15040004
Molecular Formula: C20H22N6O3S2
Molecular Weight: 458.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H22N6O3S2 |
|---|---|
| Molecular Weight | 458.6 g/mol |
| IUPAC Name | 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one |
| Standard InChI | InChI=1S/C20H22N6O3S2/c1-13-23-24-20(31-13)30-11-15-9-18(27)22-19(21-15)26-6-4-25(5-7-26)10-14-2-3-16-17(8-14)29-12-28-16/h2-3,8-9H,4-7,10-12H2,1H3,(H,21,22,27) |
| Standard InChI Key | PFPHBWSUNDRTBF-UHFFFAOYSA-N |
| Canonical SMILES | CC1=NN=C(S1)SCC2=CC(=O)NC(=N2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5 |
Introduction
Chemical Structure and Molecular Properties
Structural Composition
The molecule integrates three distinct heterocyclic systems:
-
A pyrimidin-4(3H)-one core, which serves as the central scaffold.
-
A piperazine ring substituted at the 4-position with a 1,3-benzodioxol-5-ylmethyl group.
-
A 5-methyl-1,3,4-thiadiazole-2-sulfanyl moiety connected via a methylene linker to the pyrimidine ring.
This arrangement creates a multifunctional structure capable of diverse molecular interactions. The presence of sulfur atoms in the thiadiazole ring and oxygen atoms in the benzodioxole group enhances its potential for hydrogen bonding and hydrophobic interactions .
Molecular Formula and Physicochemical Data
Key molecular properties are summarized below:
| Property | Value |
|---|---|
| Molecular Formula | C₂₀H₂₂N₆O₃S₂ |
| Molecular Weight | 458.6 g/mol |
| IUPAC Name | 2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one |
| Canonical SMILES | CC1=NN=C(S1)SCC2=CC(=O)NC(=N2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5 |
| Topological Polar Surface Area | 132 Ų (estimated) |
The compound’s moderate polarity and molecular weight suggest potential bioavailability, though experimental pharmacokinetic data remain unpublished.
Synthetic Pathways and Optimization
Multi-Step Synthesis Strategy
The synthesis involves sequential functionalization of the pyrimidinone core:
-
Core Formation: Condensation of thiourea derivatives with β-ketoesters under acidic conditions yields the pyrimidin-4(3H)-one scaffold .
-
Piperazine Substitution: Nucleophilic aromatic substitution at the 2-position of the pyrimidine ring introduces the 4-(1,3-benzodioxol-5-ylmethyl)piperazine group. Reaction conditions typically employ polar aprotic solvents (e.g., DMF) at 80–100°C.
-
Thiadiazole Incorporation: A Mitsunobu reaction or nucleophilic alkylation attaches the 5-methyl-1,3,4-thiadiazole-2-sulfanyl group to the 6-position via a methylene spacer .
Mechanistic Insights and Target Profiling
Putative Targets
-
Kinases: CDK2, VEGFR-2, and EGFR tyrosine kinase.
-
Microbial Enzymes: Dihydrofolate reductase (DHFR) and β-lactamases.
Binding Mode Analysis
For CDK2 inhibition:
-
The pyrimidinone core occupies the ATP-binding pocket.
-
The benzodioxole methyl group interacts with Leu83 via van der Waals forces.
Future Directions and Development Challenges
Priority Research Areas
-
Synthetic Optimization: Transition metal-catalyzed coupling reactions could improve thiadiazole incorporation efficiency.
-
In Vivo Toxicology: Acute toxicity profiling in rodent models is essential given the compound’s high heteroatom content.
-
Formulation Development: Liposomal encapsulation may address solubility limitations (<0.1 mg/mL in PBS) .
Clinical Translation Barriers
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume